Cas no 1249896-03-4 (N-butyl-2,3-difluoro-6-nitroaniline)

• Product Name: N-butyl-2,3-difluoro-6-nitroaniline
• CAS No: 1249896-03-4
• MF: C₁₀H₁₂F₂N₂O₂
• MW: 230.211289405823
• MDL: MFCD16787132
• CID: 2760591
• PubChem ID: 62531780
• Update Time: 2025-07-24

N-butyl-2,3-difluoro-6-nitroaniline Chemical and Physical Properties

Names and Identifiers

• N-butyl-2,3-difluoro-6-nitroaniline
• SB77139
• Benzenamine, N-butyl-2,3-difluoro-6-nitro-
• MFCD16787132
• BS-19649
• 1249896-03-4
• AKOS011821978
• DTXSID20734416

• MDL： MFCD16787132
• Inchi： 1S/C10H12F2N2O2/c1-2-3-6-13-10-8(14(15)16)5-4-7(11)9(10)12/h4-5,13H,2-3,6H2,1H3
• InChI Key： FJWJZNBNYYMEQK-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1NCCCC)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 230.08700
• Monoisotopic Mass: 230.08668395Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 57.9Ų

Experimental Properties

• PSA: 57.85000
• LogP: 3.68120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on N-butyl-2,3-difluoro-6-nitroaniline

Professional Introduction to N-butyl-2,3-difluoro-6-nitroaniline (CAS No. 1249896-03-4)

N-butyl-2,3-difluoro-6-nitroaniline, a compound with the chemical identifier CAS No. 1249896-03-4, represents a significant advancement in the realm of specialty chemicals and pharmaceutical intermediates. This compound, characterized by its unique structural features, has garnered considerable attention in recent years due to its potential applications in various scientific and industrial domains.

The molecular structure of N-butyl-2,3-difluoro-6-nitroaniline consists of a benzene ring substituted with a nitro group at the 6-position and fluorine atoms at the 2 and 3 positions, further modified by a butyl chain at the amine group. This configuration imparts distinct electronic and steric properties to the molecule, making it a versatile building block for synthesizing more complex derivatives. The presence of both nitro and fluoro substituents enhances its reactivity and utility in organic synthesis.

In the context of pharmaceutical research, N-butyl-2,3-difluoro-6-nitroaniline has been explored as a precursor in the development of novel therapeutic agents. The nitro group can be reduced to an amine, introducing a reactive site for further functionalization, while the fluoro substituents are known to influence metabolic stability and binding affinity in drug candidates. Recent studies have highlighted its role in designing molecules with enhanced bioavailability and targeted action.

One of the most compelling aspects of this compound is its application in medicinal chemistry. Researchers have leveraged its structural framework to develop inhibitors targeting various biological pathways. For instance, derivatives of N-butyl-2,3-difluoro-6-nitroaniline have shown promise in inhibiting enzymes associated with inflammatory responses and cancer progression. The fluoro groups contribute to selective binding interactions with biological targets, improving the efficacy of potential drug candidates.

The synthesis of N-butyl-2,3-difluoro-6-nitroaniline involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the nitration of an appropriate precursor followed by selective fluorination. Advanced catalytic methods have been employed to optimize yield and purity, ensuring that the final product meets stringent quality standards. These synthetic strategies underscore the compound's importance as a key intermediate in industrial-scale chemical manufacturing.

From an industrial perspective, N-butyl-2,3-difluoro-6-nitroaniline finds applications beyond pharmaceuticals. Its unique properties make it valuable in materials science, particularly in the development of advanced polymers and electronic materials. The electron-withdrawing nature of the nitro group and the electron-donating effect of the butyl chain contribute to its role as a modifier in polymer formulations, enhancing thermal stability and mechanical strength.

The environmental impact of using N-butyl-2,3-difluoro-6-nitroaniline as an intermediate has also been a focus of recent research. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with global trends toward sustainable chemistry practices, ensuring that the compound's production is both efficient and environmentally responsible.

In conclusion, N-butyl-2,3-difluoro-6-nitroaniline (CAS No. 1249896-03-4) stands as a testament to the ingenuity of modern chemical synthesis and its potential across multiple industries. Its unique structural features and versatile reactivity make it indispensable in pharmaceutical development, materials science, and industrial applications. As research continues to uncover new possibilities for this compound, its significance is poised to grow even further.